N-[(5-acetyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]piperidine-1-carboxamide

• IUPAC Name: N-[(5-acetyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C16H25N5O2/c1-13(22)20-8-5-9-21-15(12-20)10-14(18-21)11-17-16(23)19-6-3-2-4-7-19/h10H,2-9,11-12H2,1H3,(H,17,23)
• InChI Key: QTSLNXSLHZNLTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN2C(=CC(=N2)CNC(=O)N3CCCCC3)C1
• Molecular Formula: C16H25N5O2
• Molecular Weight: 319.40 g/mol

Description

Synthesis Analysis

The synthesis of structurally complex heterocyclic compounds, like N-[(5-acetyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]piperidine-1-carboxamide, typically involves multi-step organic reactions, starting from simpler precursors. For compounds within this family, a common approach might involve the condensation of diamines with diketones or similar carbonyl compounds, followed by cyclization reactions that form the core heterocyclic structure. The introduction of side chains and functional groups, such as the piperidine carboxamide moiety, can be achieved through further functionalization steps, such as N-alkylation or acylation reactions (Shestopalov et al., 2002).

Future Directions

The future directions for this compound could involve further exploration of its potential applications in drug design and medicinal chemistry, given that 5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine carboxylates are valuable scaffolds for these fields.